Cas no 1428776-53-7 (1-tert-butyl 3-ethyl trans-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-ethyl trans-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate
• CAS No: 1428776-53-7
• MF: C₁₃H₂₀F₃NO₄
• MW: 311.297414779663
• CID: 4604058
• PubChem ID: 131732869
• Update Time: 2024-11-06

1-tert-butyl 3-ethyl trans-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 3-ethyl (3S,4S)-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate
• 1-TERT-BUTYL 3-ETHYL TRANS-4-(TRIFLUOROMETHYL)PYRROLIDINE-1,3-DICARBOXYLATE
• trans-1-tert-butyl 3-ethyl 4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate
• G79450
• 1428776-53-7
• 1-tert-butyl 3-ethyl trans-4-(trifluoromethyl)pyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C13H20F3NO4/c1-5-20-10(18)8-6-17(7-9(8)13(14,15)16)11(19)21-12(2,3)4/h8-9H,5-7H2,1-4H3/t8-,9-/m0/s1
• InChI Key： DDLYEPHICIJRBB-IUCAKERBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C(F)(F)F)[C@@H](C(OCC)=O)C1

Computed Properties

• Exact Mass: 311.13444261g/mol
• Monoisotopic Mass: 311.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų